2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide

• CAS No.: 196081-88-6
• Molecular Formula: C9H9BrN2O4
• Molecular Weight: 289.08 g/mol
• IUPAC Name: 2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C9H9BrN2O4/c1-16-6-2-3-7(11-9(13)5-10)8(4-6)12(14)15/h2-4H,5H2,1H3,(H,11,13)
• InChI Key: YREKETNBAKLUHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CBr)[N+](=O)[O-]

Description

2-bromo-N-(4-methoxy-2-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C9H9BrN2O4 and its molecular weight is 289.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromoacetylbromide (17.9 ml; 0.20 moles) in CH2Cl2 (30 ml) was slowly added to a mixture of 4-methoxy-2-nitroaniline (30 g; 0.18 moles) and triethylamine (28 ml; 0.2 moles) in CH2Cl2 (300 ml). The reaction mixture was stirred at room temperature overnight, then poured into water. The aqueous layer was extracted with additional CH2Cl2, dried over MgSO4 and evaporated under vacuum. The crude product was crystallized from a 7/3 Et2O/EtOH mixture to give the title compound as a white solid. 31.5 g; m.p. 94-98° C.